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JI-101 Application Notes

Drug Profile & Indication JI-101 is an oral multi-kinase inhibitor with a novel mechanism of action for an

angiogenesis inhibitor, as it targets Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2),

Platelet-Derived Growth Factor Receptor-β (PDGFR-β), and Ephrin type-B receptor 4 (EphB4) [1]. It

was investigated in a pilot study for the treatment of advanced cancers, including an expansion cohort

focused on ovarian cancer [1].

Key Findings from Pilot Clinical Study The pilot study investigated JI-101 both as a single agent and in

combination with everolimus [1]. The primary goals were to assess pharmacokinetics (PK),

pharmacodynamics (PD), tolerability, and preliminary efficacy.

Tolerability: JI-101 was well tolerated both as a single agent and in combination with everolimus. No

serious adverse events were reported. The most common adverse events included hypertension,
nausea, and abdominal pain [1].

Drug Interaction: The study found that JI-101 increased the exposure of everolimus by
approximately 22%, suggesting a potential drug-drug interaction that needs to be managed [1].

Efficacy: No patients in the study demonstrated a tumor response per RECIST criteria. However, the
majority of patients achieved stable disease at their first restaging scans (two months) [1]. The

conclusion was that JI-101 is promising due to its novel target profile but may need further study in a
less refractory patient population or in combination with cytotoxic chemotherapy [1].

The table below summarizes the clinical trial design and outcomes:
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Aspect Details

Study Design Pilot trial with PK and PD cohorts [1]

Patient
Population

Patients with advanced cancers; ovarian cancer expansion cohort [1]

Dosing Regimen Single agent: 200 mg twice daily in 28-day cycles. Combination: 200 mg JI-101

with 10 mg everolimus [1]

Primary
Outcomes

PK, PD, tolerability [1]

Efficacy
Outcomes

Best response: Stable disease in majority of patients; no objective tumor response

[1]

Safety Profile Well tolerated; common AEs: hypertension, nausea, abdominal pain [1]

Key Finding First clinical study to combine JI-101 with everolimus; identified drug-drug
interaction [1]

Experimental Protocols & Methodologies

The available publication is a high-level summary and does not contain the detailed laboratory protocols for

the biochemical or cell-based assays used in the pre-clinical development of JI-101. The clinical pilot study

describes the patient dosing and monitoring but not the underlying PD biomarker assays.

Suggested Avenues for Obtaining Detailed Protocols:

Contact Authors: Directly corresponding with the authors of the primary research paper may yield

additional information or references to earlier pre-clinical studies.
Search for Earlier Papers: Conduct a targeted literature search for earlier-phase (e.g., Phase I) or

pre-clinical studies on JI-101, which are more likely to contain detailed experimental methods.
Patent Search: Investigate the patent literature related to JI-101, as patents often include detailed

examples of compound synthesis and biological testing.

Signaling Pathway & Experimental Workflow
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The following diagram, generated using Graphviz, illustrates the multi-targeted mechanism of action of JI-

101 and the logical flow of the pilot clinical study.
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JI-101 Mechanism of Action

Molecular Targets

Pilot Clinical Study Workflow

JI-101 Oral Administration

Kinase Inhibition

  Targets

VEGFR-2

Anti-Angiogenic Effect

PDGFR-β EphB4

Patient Enrollment

PK Cohort (n=4) PD Cohort (n=11)

Day 1:
Everolimus alone

200 mg JI-101 BID
28-Day Cycles

Day 8:
JI-101 + Everolimus

Day 15:
JI-101 alone

PK Analysis

PD / Efficacy

Safety Monitoring
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Click to download full resolution via product page

JI-101 Mechanism and Clinical Pilot Study Design

Conclusion

JI-101 represents a promising therapeutic agent due to its unique triple-receptor profile, particularly the

inclusion of EphB4 inhibition, which distinguishes it from other approved angiogenesis inhibitors [1]. The

initial pilot study established its tolerability and provided preliminary evidence of disease-stabilizing activity,

warranting further investigation in larger clinical trials, potentially in different patient populations or

combination regimens [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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